Cas no 1693633-61-2 (2-{bicyclo2.2.1heptan-2-yloxy}ethan-1-amine)

• Product Name: 2-{bicyclo2.2.1heptan-2-yloxy}ethan-1-amine
• CAS No: 1693633-61-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5872299
• PubChem ID: 123791106
• Update Time: 2025-11-07

2-{bicyclo2.2.1heptan-2-yloxy}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-(bicyclo[2.2.1]hept-2-yloxy)-
• 2-{bicyclo2.2.1heptan-2-yloxy}ethan-1-amine
• 1693633-61-2
• 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine
• EN300-1858278

• Inchi： 1S/C9H17NO/c10-3-4-11-9-6-7-1-2-8(9)5-7/h7-9H,1-6,10H2
• InChI Key： NCESROQHFVRABD-UHFFFAOYSA-N
• SMILES： C(N)COC1CC2CC1CC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 244.3±13.0 °C(Predicted)
• pka: 8.81±0.10(Predicted)

Additional information on 2-{bicyclo2.2.1heptan-2-yloxy}ethan-1-amine

Research Brief on 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine (CAS: 1693633-61-2): Recent Advances and Applications

In recent years, the compound 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine (CAS: 1693633-61-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

The bicyclic framework of 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine provides a rigid scaffold that is advantageous for modulating molecular interactions with biological targets. Recent studies have explored its role as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents. The compound's amine functionality further enhances its utility as a building block for drug design, enabling the introduction of diverse pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine via a catalytic reductive amination strategy, achieving high yields and enantiomeric purity. This methodological advancement has facilitated its broader application in medicinal chemistry campaigns. Additionally, computational docking studies have revealed promising interactions between derivatives of this compound and G-protein-coupled receptors (GPCRs), suggesting potential for targeting neurological disorders.

In the realm of antimicrobial research, derivatives of 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine have exhibited notable activity against multidrug-resistant bacterial strains. A recent ACS Infectious Diseases report highlighted its efficacy in disrupting bacterial biofilm formation, a critical mechanism in antibiotic resistance. These findings underscore the compound's dual potential as both a therapeutic agent and a chemical probe for studying microbial pathogenesis.

Ongoing clinical investigations are exploring the pharmacokinetic profile of 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine-based drug candidates, with preliminary data indicating favorable blood-brain barrier penetration—a key attribute for CNS-targeted therapies. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, areas that are currently being addressed through structural modifications and prodrug strategies.

In conclusion, 2-{bicyclo[2.2.1]heptan-2-yloxy}ethan-1-amine represents a promising scaffold in pharmaceutical research, with applications spanning from neurology to infectious diseases. Future research directions may include the development of targeted delivery systems and the exploration of its immunomodulatory properties, further expanding its therapeutic potential.